Cas no 45234-13-7 (Boc-L-citrulline (~90%))

• Product Name: Boc-L-citrulline (~90%)
• CAS No: 45234-13-7
• MF: C₁₁H₂₁N₃O₅
• MW: 275.30154299736
• CID: 55685
• PubChem ID: 24849468
• Update Time: 2025-04-18

Boc-L-citrulline (~90%) Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-5-ureidopentanoic acid
• N-Boc-Cit-OH
• Boc-Cit-OH
• (2S)-5-(carbamoylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Boc-L-citrulline
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-5-(carbamoylamino)pentanoic acid
• (S)-2-(tert-butoxycarbonylamino)-5-ureidopentanoic acid
• 45234-13-7
• L-Ornithine, N5-(aminocarbonyl)-N2-[(1,1-dimethylethoxy)carbonyl]-
• Boc-L-Cit-OH
• AMY22131
• CMJCWQISQGNHHI-ZETCQYMHSA-N
• Boc-Cit
• AS-49936
• DTXSID20427356
• AKOS015836442
• CS-0059158
• boc-citrulline
• MFCD00080271
• Boc-Cit-OH technical
• Boc-Cit-OH, technical, >=84% (T)
• O10199
• EN300-6476848
• (S)-2-((tert-Butoxycarbonyl)amino)-5-ureidopentanoicacid
• SCHEMBL16862524
• Boc-Orn(carbamoyl)-OH
• N5-(Aminocarbonyl)-N2-[(1,1-dimethylethoxy)carbonyl]-L-ornithine; N-(tert-Butoxycarbonyl)citrulline
• N-Boc-L-citrulline
• (R)-2-((tert-Butoxycarbonyl)amino)-5-ureidopentanoic acid
• (2S)-2-[(tert-butoxycarbonyl)amino]-5-(carbamoylamino)pentanoic acid
• Boc-L-citrulline (~90%)

• MDL： 24849468
• Inchi： 1S/C11H21N3O5/c1-11(2,3)19-10(18)14-7(8(15)16)5-4-6-13-9(12)17/h7H,4-6H2,1-3H3,(H,14,18)(H,15,16)(H3,12,13,17)/t7-/m0/s1
• InChI Key： CMJCWQISQGNHHI-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCNC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.14800
• Monoisotopic Mass: 275.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Melting Point: ~60 °C
• Boiling Point: 483℃ at 760 mmHg
• PSA: 130.75000
• LogP: 1.89490

Boc-L-citrulline (~90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents